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Compound of Interest

Compound Name: cis-2-Nonenoic acid

Cat. No.: B074817

This guide provides essential molecular information for cis-2-Nonenoic acid, tailored for
researchers, scientists, and professionals in drug development.

Core Molecular Data

cis-2-Nonenoic acid is a monounsaturated fatty acid. Its fundamental molecular properties are
summarized below.

Property Value Source
Molecular Formula CoH1602 [1][2]13]
Molecular Weight 156.22 g/mol [11[3]
IUPAC Name (2Z)-non-2-enoic acid [11[3]
CAS Number 1577-98-6 [1][3]

Structural and Chemical Identity

cis-2-Nonenoic acid is classified as a medium-chain fatty acid and an alpha,beta-unsaturated
monocarboxylic acid.[4] The presence of a cis double bond at the second carbon position is a
key structural feature.

Logical Relationship of Molecular Formula
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The following diagram illustrates the elemental composition of cis-2-Nonenoic acid based on
its molecular formula.
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Elemental composition of cis-2-Nonenoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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